Cas no 2229543-83-1 (2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine
• CAS No: 2229543-83-1
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 5947299
• PubChem ID: 165721304
• Update Time: 2025-06-08

2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine
• 2229543-83-1
• EN300-1977612
• 2-[1-(2,6-dichloropyridin-4-yl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C11H14Cl2N2/c12-9-6-8(7-10(13)15-9)11(4-5-14)2-1-3-11/h6-7H,1-5,14H2
• InChI Key： KCKOXBBFSCPDGG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1(CCN)CCC1

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine

Introduction to 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine (CAS No. 2229543-83-1)

2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine (CAS No. 2229543-83-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of this compound.

The chemical structure of 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine is particularly noteworthy due to its cyclobutyl and dichloropyridine moieties. These functional groups contribute to the compound's unique physicochemical properties and biological activities. The cyclobutyl ring provides rigidity and conformational constraints, which can enhance the compound's binding affinity to specific protein targets. Meanwhile, the dichloropyridine moiety imparts significant electronic and steric effects, influencing the compound's reactivity and selectivity.

The synthesis of 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine has been a subject of extensive research. One of the most commonly reported synthetic routes involves the coupling of 4-bromomethyl-2,6-dichloropyridine with cyclobutylamine. This reaction is typically carried out in the presence of a base such as potassium carbonate or cesium carbonate in a polar aprotic solvent like dimethylformamide (DMF). The resulting product is then further modified through various functional group transformations to achieve the desired final structure. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic pathways for this compound.

In terms of pharmacological properties, 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine has demonstrated significant biological activity in several preclinical studies. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases. Research has shown that 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine can selectively bind to specific GPCRs, modulating their activity and potentially offering therapeutic benefits for conditions such as pain management, inflammation, and neurological disorders.

Beyond its role as a GPCR modulator, 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine has also been explored for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in immune cells. These findings suggest that 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(2,6-dichloropyridin-4-yl)cyclobutylethan-1-amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, 2-1-(2,6-dichloropyridin-4-y l)cyclobutylethan - 1 - amine has also been studied for its utility as a research tool in academic and industrial settings. Its unique chemical structure makes it an ideal candidate for use in high-throughput screening assays to identify novel drug candidates with similar pharmacological profiles. Moreover, the compound's ability to selectively modulate specific protein targets provides valuable insights into the molecular mechanisms underlying various diseases.

The future prospects for 2 - 1 - ( 2 , 6 - dichloropyridin - 4 - yl )cyclobutylethan - 1 - amine are promising. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications and prodrug strategies to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to identify new therapeutic applications for this compound by exploring its interactions with other biological targets beyond GPCRs.

In conclusion, 2 - 1 - ( 2 , 6 - dichloropyridin - 4 - yl )cyclobutylethan - 1 - amine ( CAS No . 2 2 9543 - 83 - 1 ) is a multifaceted compound with significant potential in both pharmaceutical development and academic research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.